Cas no 15130-76-4 (2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-)

2,6,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-, is a methoxylated sesquiterpene derivative characterized by its unsaturated hydrocarbon backbone. This compound is notable for its structural similarity to naturally occurring terpenoids, which often exhibit biological and chemical versatility. Its conjugated triene system and methoxy functional group contribute to potential reactivity in organic synthesis, making it useful as an intermediate in the production of fragrances, flavors, or pharmaceuticals. The compound’s defined molecular structure allows for precise modifications, enhancing its utility in specialized applications. Its stability under controlled conditions ensures consistent performance in research and industrial processes.
2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl- structure
15130-76-4 structure
Product Name:2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-
CAS No:15130-76-4
MF:C16H28O
MW:236.392925262451
CID:202553
PubChem ID:57650734
Update Time:2025-10-28

2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-
    • (2E,6E)-1-methoxy-3,7,11-trimethyldodeca-2,6,10-triene
    • Farnesyl methyl ether
    • 1-Methoxy-3,7,11-trimethyl-2,6,10-dodecatriene
    • 1-Methoxy-3,7,11-trimethyldodeca-2,6,10-trien
    • 1-methoxy-3,7,11-trimethyldodeca-2,6,10-triene
    • 1-methoxy-3,7,11-trimethyl-dodeca-2,6,10-triene
    • farnesyl methyl ether, mixture of stereo isomers
    • FARNESYL-METHYLETHER, STEREOISOMEREN-
    • O-methyl-farnesol
    • 15130-76-4
    • DTXSID501035312
    • Farnesol (E), methyl ether
    • SCHEMBL10127135
    • NSC-127926
    • 2,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-
    • J-008800
    • NSC127926
    • 2,6,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-
    • (2E,6E)-1-methoxy-3,7,11-trimethyl-dodeca-2,6,10-triene
    • FARNESYLMETHYLETHER
    • 540-06-7
    • HZDZRGKULMGCJE-NCZFFCEISA-N
    • MDL: MFCD00042862
    • Inchi: 1S/C16H28O/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-17-5/h8,10,12H,6-7,9,11,13H2,1-5H3/b15-10+,16-12+
    • InChI Key: HZDZRGKULMGCJE-NCZFFCEISA-N
    • SMILES: O(C)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 236.21414
  • Monoisotopic Mass: 236.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 5.05200

2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 23-24/25
  • FLUKA BRAND F CODES:10-23

2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl- Pricemore >>

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Additional information on 2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-

2,6,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-

The compound with CAS No. 15130-76-4 is a complex organic molecule known as 2,6,10-Dodecatriene. This compound is characterized by its methoxy group at position 1 and trimethyl groups at positions 3, 7, and 11. Its structure consists of a dodecatriene backbone with multiple substituents that contribute to its unique chemical properties.

Recent studies have highlighted the importance of dodecatrienes in various biochemical pathways. The presence of the methoxy group in this compound has been shown to enhance its stability under certain conditions. Additionally, the trimethyl groups at positions 3, 7, and 11 play a significant role in modulating the molecule's reactivity and solubility.

Research has also focused on the potential applications of 2,6,10-Dodecatriene in the field of materials science. Its ability to form stable complexes with other molecules makes it a promising candidate for use in advanced polymer systems. Furthermore, the compound has been investigated for its role in catalytic processes due to its unique electronic properties.

In terms of synthesis, recent advancements have led to more efficient methods for producing 2,6,10-Dodecatriene. These methods involve the use of transition metal catalysts and have significantly improved the yield and purity of the compound. Such improvements are crucial for scaling up production for industrial applications.

The biological activity of 2,6,10-Dodecatriene has also been a topic of interest. Studies suggest that it may exhibit anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory responses. This opens up possibilities for its use in pharmaceutical applications.

Moreover, the compound's structure has been analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided deeper insights into its molecular geometry and intermolecular interactions.

In conclusion, 2,6,10-Dodecatriene, with CAS No. 15130-76-4 is a versatile compound with a wide range of potential applications across various fields. Its unique structure and properties continue to be explored by researchers worldwide.

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